Cas no 92409-08-0 (Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]-)

• Product name: Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]-
• CAS No: 92409-08-0
• MF: C₁₉H₂₁NO₄
• MW: 327.37434
• CID: 1972289
• PubChem ID: 13980781

Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]-
• 2-[4-[ethyl(propyl)amino]-2-hydroxybenzoyl]benzoic acid
• 2-{4-[Ethyl(propyl)amino]-2-hydroxybenzoyl}benzoic acid
• 92409-08-0
• SCHEMBL10780555
• DTXSID90553737

• Inchi： InChI=1S/C19H21NO4/c1-3-11-20(4-2)13-9-10-16(17(21)12-13)18(22)14-7-5-6-8-15(14)19(23)24/h5-10,12,21H,3-4,11H2,1-2H3,(H,23,24)
• InChI Key： KSFUSOMVSYUAIL-UHFFFAOYSA-N
• SMILES： CCCN(CC)C1=CC(=C(C=C1)C(=O)C2=CC=CC=C2C(=O)O)O

Computed Properties

• Exact Mass: 327.14705815Da
• Monoisotopic Mass: 327.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų
• XLogP3: 4.4